5-Fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine

• Molecular Formula: C10H8F2N4
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 5-fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C10H8F2N4/c1-5-15-8(7(11)10(13)16-5)6-3-2-4-14-9(6)12/h2-4H,1H3,(H2,13,15,16)
• InChI Key: DBJNUYHKWMITFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)N)F)C2=C(N=CC=C2)F

Description

5-Fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8F2N4 and its molecular weight is 222.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

DME (6.00 mL, 57722 μmol) and water (0.6 mL, 3152 μmol) were added to a mixture of 2-fluoropyridin-3-ylboronic acid (666 mg, 4728 μmol), 6-chloro-5-fluoro-2-methylpyrimidin-4-amine (0.5093 g, 3152 μmol), and Pd(Ph3P)4 (364 mg, 315 μmol) under nitrogen. The mixture was sealed and heated at 100° C. for 60 min under microwave irradiation. After cooling, the mixture was diluted with water and the precipitate was collected, washed with DCM, and 5-fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine (418 mg, 60%) was isolated as an off-white powder. LCMS (API-ES) m/z 223 (M+H)+; 1H NMR (400 MHz, d6-DMSO) δ 8.39 (d, J=4.02 Hz, 1H) 8.18 (t, J=8.03 Hz, 1H) 7.53 (t, J=5.27 Hz, 1H) 7.38 (br. s., 2H) 2.37 (s, 3H).